Cas no 1214354-33-2 ((4-(Trifluoromethyl)biphenyl-2-yl)methanamine)

• Product Name: (4-(Trifluoromethyl)biphenyl-2-yl)methanamine
• CAS No: 1214354-33-2
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 4997768
• Update Time: 2025-07-26

(4-(Trifluoromethyl)biphenyl-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(trifluoromethyl)biphenyl-2-yl)methanamine
• (4-(Trifluoromethyl)biphenyl-2-yl)methanamine

• Inchi： 1S/C14H12F3N/c15-14(16,17)12-6-7-13(11(8-12)9-18)10-4-2-1-3-5-10/h1-8H,9,18H2
• InChI Key： LJTKHCIOYNNVBU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=CC=2)=C(CN)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4-(Trifluoromethyl)biphenyl-2-yl)methanamine

Chemical Profile of (4-(Trifluoromethyl)biphenyl-2-yl)methanamine (CAS No. 1214354-33-2)

Compound (4-(Trifluoromethyl)biphenyl-2-yl)methanamine, identified by its CAS number 1214354-33-2, is a specialized organic molecule with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse biological activities and industrial utility. The presence of a trifluoromethyl group at the 4-position of the biphenyl core enhances its electronic properties and reactivity, making it a valuable intermediate in the development of novel chemical entities.

The structural features of (4-(Trifluoromethyl)biphenyl-2-yl)methanamine contribute to its potential as a building block in medicinal chemistry. The methanamine moiety at the 2-position introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and serve as a site for further functionalization. These characteristics make it particularly useful in the design of ligands for enzyme inhibition and receptor binding studies.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds due to their improved metabolic stability and binding affinity. Studies have demonstrated that the introduction of fluorine atoms, especially in the form of trifluoromethyl groups, can significantly enhance the pharmacokinetic properties of small-molecule drugs. The compound (4-(Trifluoromethyl)biphenyl-2-yl)methanamine exemplifies this trend, as its trifluoromethyl-substituted biphenyl ring provides a robust scaffold for developing next-generation therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of biphenyl derivatives with fluorine substituents make them attractive for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the trifluoromethyl group can modulate the electronic characteristics of conjugated systems, leading to improved device performance.

The synthesis of (4-(Trifluoromethyl)biphenyl-2-yl)methanamine involves multi-step organic transformations that highlight the synthetic versatility of biphenyl-based molecules. Key synthetic strategies include cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which allow for the efficient construction of biaryl structures. Additionally, nucleophilic substitution reactions can be employed to introduce the methanamine functionality at the desired position.

Recent research has also explored the use of computational methods to optimize the synthesis and properties of this compound. Molecular modeling techniques have been employed to predict binding affinities and metabolic stability, enabling rational drug design. These computational approaches complement traditional experimental methods and provide valuable insights into the structure-activity relationships of biphenyl derivatives.

The biological activity of (4-(Trifluoromethyl)biphenyl-2-yl)methanamine has been investigated in various preclinical models. Initial studies suggest that this compound exhibits moderate affinity for certain protein targets, making it a potential lead compound for further development. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. However, these preliminary findings underscore its significance as a novel molecular entity with broad applicability in drug discovery.

The industrial production of this compound requires careful optimization to ensure high yield and purity. Process chemists have developed scalable synthetic routes that minimize waste and maximize efficiency. Continuous flow chemistry has emerged as a particularly promising technique for producing complex organic molecules like (4-(Trifluoromethyl)biphenyl-2-yl)methanamine. This approach offers advantages such as improved reproducibility, reduced reaction times, and enhanced safety profiles.

The environmental impact of synthesizing fluorinated compounds is an important consideration in modern chemical manufacturing. Efforts are underway to develop greener synthetic methods that reduce reliance on hazardous reagents and minimize waste generation. These initiatives align with global sustainability goals and ensure that the production of compounds like (4-(Trifluoromethyl)biphenyl-2-yl)methanamine is both efficient and environmentally responsible.

In conclusion, (4-(Trifluoromethyl)biphenyl-2-yl)methanamine (CAS No. 1214354-33-2) is a versatile chemical entity with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive intermediate for drug development, while its electronic properties lend themselves to applications in organic electronics. Continued research into its synthesis, biological activity, and industrial applications will further solidify its role as a valuable component in modern chemistry.